Cas no 83722-23-0 (2-[4-(2-hydroxy-3-{[2-(2-methoxyphenyl)ethyl]amino}propoxy)phenyl]-6-methoxy-3-methylquinazolin-4(3H)-one dihydrochloride)
![2-[4-(2-hydroxy-3-{[2-(2-methoxyphenyl)ethyl]amino}propoxy)phenyl]-6-methoxy-3-methylquinazolin-4(3H)-one dihydrochloride structure](https://www.kuujia.com/scimg/cas/83722-23-0x500.png)
83722-23-0 structure
Product name:2-[4-(2-hydroxy-3-{[2-(2-methoxyphenyl)ethyl]amino}propoxy)phenyl]-6-methoxy-3-methylquinazolin-4(3H)-one dihydrochloride
2-[4-(2-hydroxy-3-{[2-(2-methoxyphenyl)ethyl]amino}propoxy)phenyl]-6-methoxy-3-methylquinazolin-4(3H)-one dihydrochloride Chemical and Physical Properties
Names and Identifiers
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- 2-[4-(2-hydroxy-3-{[2-(2-methoxyphenyl)ethyl]amino}propoxy)phenyl]-6-methoxy-3-methylquinazolin-4(3H)-one dihydrochloride
- 4(3H)-Quinazolinone, 2-(4-(2-hydroxy-3-((2-(2-methoxyphenyl)ethyl)amino)propoxy)phenyl)-6-methoxy-3-methyl-, dihydrochloride
- 2-[4-[2-hydroxy-3-[2-(2-methoxyphenyl)ethylamino]propoxy]phenyl]-6-methoxy-3-methylquinazolin-4-one,dihydrochloride
- 83722-23-0
- DTXSID201003738
- 2-[4-(2-Hydroxy-3-{[2-(2-methoxyphenyl)ethyl]amino}propoxy)phenyl]-6-methoxy-3-methylquinazolin-4(3H)-one--hydrogen chloride (1/2)
- SCHEMBL10769844
-
- Inchi: InChI=1S/C28H31N3O5.2ClH/c1-31-27(30-25-13-12-23(34-2)16-24(25)28(31)33)20-8-10-22(11-9-20)36-18-21(32)17-29-15-14-19-6-4-5-7-26(19)35-3;;/h4-13,16,21,29,32H,14-15,17-18H2,1-3H3;2*1H
- InChI Key: PHRIBAPGGVMXQL-UHFFFAOYSA-N
- SMILES: CN1C(=NC2=C(C1=O)C=C(C=C2)OC)C3=CC=C(C=C3)OCC(CNCCC4=CC=CC=C4OC)O.Cl.Cl
Computed Properties
- Exact Mass: 561.1797265g/mol
- Monoisotopic Mass: 561.1797265g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 38
- Rotatable Bond Count: 11
- Complexity: 726
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 92.6Ų
2-[4-(2-hydroxy-3-{[2-(2-methoxyphenyl)ethyl]amino}propoxy)phenyl]-6-methoxy-3-methylquinazolin-4(3H)-one dihydrochloride Related Literature
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Valerie G. Brunton,Duncan Graham,Karen Faulds Analyst, 2020,145, 7225-7233
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Kyu Man Youn,Dae Hyun Ahn,Gyeong Heon Kim,Durai Karthik,Ju Young Lee,Jang Hyuk Kwon New J. Chem., 2018,42, 5532-5539
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David T. Carey,Francis S. Mair,Robin G. Pritchard,John E. Warren,Rebecca J. Woods Dalton Trans., 2003, 3792-3798
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Wenjie Fan,Haibo Li,Fengyi Zhao,Xujing Xiao,Yongchao Huang,Hongbing Ji Chem. Commun., 2016,52, 5316-5319
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D. Pihler-Puzović,A. L. Hazel,T. Mullin Soft Matter, 2016,12, 7112-7118
83722-23-0 (2-[4-(2-hydroxy-3-{[2-(2-methoxyphenyl)ethyl]amino}propoxy)phenyl]-6-methoxy-3-methylquinazolin-4(3H)-one dihydrochloride) Related Products
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